Cas no 18515-18-9 (3,5-Dimethyl-4-nitrobenzaldehyde)

3,5-Dimethyl-4-nitrobenzaldehyde structure
18515-18-9 structure
Product Name:3,5-Dimethyl-4-nitrobenzaldehyde
CAS No:18515-18-9
MF:C9H9NO3
MW:179.172662496567
CID:98432
PubChem ID:12654144
Update Time:2025-04-18

3,5-Dimethyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-nitrobenzaldehyde
    • Benzaldehyde, 3,5-dimethyl-4-nitro-
    • 4-Nitro-3,5-dimethylbenzaldehyde
    • NCGC00188182-01
    • DTXSID40505822
    • SJMJTTXKHFIOEV-UHFFFAOYSA-N
    • CHEMBL1879130
    • SCHEMBL1814040
    • 18515-18-9
    • Inchi: 1S/C9H9NO3/c1-6-3-8(5-11)4-7(2)9(6)10(12)13/h3-5H,1-2H3
    • InChI Key: SJMJTTXKHFIOEV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=CC(C=O)=CC=1C)=O

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

3,5-Dimethyl-4-nitrobenzaldehyde Related Literature

  • 1. The influence of the nitro-group upon side-chain reactivity. Part IV. The inhibition of α-proton extraction from 4-nitrobenzyl chloride by the steric effect of methyl groups in the 3- and 5-positions
    D. M. Doleib,Y. Iskander J. Chem. Soc. B 1967 1154
  • 2. Reactivity of triplet-state nitrophenylcarbenes towards cis-butene
    Swee Hock Goh,Hooi Long Gian J. Chem. Soc. Perkin Trans. 1 1979 1625
  • 3. Comparative reactivity of substituted 4-nitrobenzylidene dichlorides with alkali
    Swee Hock Goh,Toh Seok Kam J. Chem. Soc. Perkin Trans. 1 1981 423
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